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Introduction

N,N-Dimethyldodecanamide, also known as N,N-dimethyllauramide, is a fatty amide with a
diverse range of applications in industrial and scientific fields.[1][2][3] Its chemical structure,
consisting of a 12-carbon lauryl chain attached to a dimethylated amide group, imparts unique
properties that make it a valuable surfactant, solvent, emulsifier, and lubricant.[3][4][5] This
technical guide provides an in-depth overview of the initial discovery, history, chemical
properties, synthesis, and biological activity of N,N-Dimethyldodecanamide, with a focus on
its relevance to researchers and professionals in drug development.

History and Initial Discovery

While the specific date and discoverer of N,N-Dimethyldodecanamide are not well-
documented in publicly available literature, its development is intrinsically linked to the broader
exploration of fatty acid amides in the mid-20th century. The synthesis of various amides
became more common as industrial processes for producing their constituent fatty acids and
amines were refined. The applications of these compounds were explored in various patents
and scientific literature, initially focusing on their utility as surfactants, detergents, and viscosity
modifiers. The commercial availability of dodecanoic acid (lauric acid) and dimethylamine,
coupled with straightforward amidation reactions, likely led to the synthesis and
characterization of N,N-Dimethyldodecanamide by various industrial and academic
laboratories.
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Chemical and Physical Properties

N,N-Dimethyldodecanamide is a colorless to pale yellow liquid or solid, depending on the

ambient temperature.[2] It possesses a faint, waxy odor.[4] A summary of its key chemical and

physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of N,N-Dimethyldodecanamide

Property Value References
Molecular Formula C14H29NO [1][617]
Molecular Weight 227.39 g/mol [11061[7]
CAS Number 3007-53-2 [1][6][7]
Appearance CoIorI-ess to pale yellow liquid

or solid
Density 0.87 g/mL at 25 °C [3114]
Boiling Point 284.9 °C at 760 mmHg [8]
Flash Point 106 °C [8]

Water Solubility

28.02 mg/L at 20 °C

[5]

LogP 4.43 at 20 °C [5]
IUPAC Name N,N-dimethyldodecanamide [1]
N,N-Dimethyllauramide, Lauric
Synonyms acid N,N-dimethylamide, [6]119]
Hallcomid M-12
Synthesis

The most common and straightforward methods for the synthesis of N,N-

Dimethyldodecanamide involve the reaction of a dodecanoic acid derivative with

dimethylamine.
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From Dodecanoyl Chloride and Dimethylamine

A prevalent laboratory and industrial synthesis method involves the acylation of dimethylamine
with dodecanoyl chloride (the acid chloride of lauric acid). This reaction is typically carried out
in the presence of a base to neutralize the hydrochloric acid byproduct.

From Dodecanoic Acid and Dimethylamine

Direct amidation of dodecanoic acid with dimethylamine is also possible. This reaction usually
requires higher temperatures and the removal of water to drive the equilibrium towards the
product. Catalysts can also be employed to facilitate this reaction.

Experimental Protocols
Synthesis of N,N-Dimethyldodecanamide from
Dodecanoyl Chloride

Materials:

Dodecanoyl chloride

o Dimethylamine (as a solution in a suitable solvent, e.g., THF, or as a gas)

o Anhydrous diethyl ether or dichloromethane

o Triethylamine or pyridine (as an acid scavenger)

e Saturated aqueous sodium bicarbonate solution

e Anhydrous magnesium sulfate

¢ Round-bottom flask

e Magnetic stirrer

e Dropping funnel

e |ce bath
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e Separatory funnel
e Rotary evaporator
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
dodecanoyl chloride in anhydrous diethyl ether under an inert atmosphere (e.g., nitrogen or
argon).

e Cool the flask in an ice bath.
e Add a stoichiometric equivalent of triethylamine to the solution.

» From the dropping funnel, add a solution of dimethylamine in diethyl ether dropwise to the
cooled solution with vigorous stirring.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 2-4 hours.

e Quench the reaction by slowly adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
agueous sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield crude
N,N-Dimethyldodecanamide.

e The product can be further purified by vacuum distillation.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1294634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow: Synthesis of N,N-Dimethyldodecanamide
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Synthesis of N,N-Dimethyldodecanamide Workflow
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Applications
N,N-Dimethyldodecanamide has a wide array of applications stemming from its amphiphilic
nature.

e Solvent: It is an effective solvent for a variety of organic compounds.[4]

o Surfactant and Emulsifier: Its structure, with a long hydrophobic tail and a polar headgroup,
allows it to act as a surfactant and emulsifier in various formulations, including personal care
products like shampoos and lotions.[3]

o Lubricant: It is used as an additive in lubricants to enhance their performance.[5]

o Pesticide Formulations: It is utilized as an inert ingredient (solvent and surfactant) in
pesticide formulations, with a concentration limit not to exceed 20% by weight in the final
product.

o Chemical Intermediate: It serves as a starting material for the synthesis of other chemical
compounds.[4][10]

Biological Activity and Toxicology
Toxicological Profile

The toxicological profile of N,N-Dimethyldodecanamide has been evaluated, primarily in the
context of its use as an inert ingredient in pesticide formulations. It is considered to have low
acute oral toxicity.[4] However, it can be a severe skin and eye irritant.[4] A summary of key
toxicological data is presented in Table 2.

Table 2: Toxicological Data for N,N-Dimethyldodecanamide and Related Compounds
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Endpoint Species Result References
1770 mg/kg (for
Acute Oral LDso Rat surrogate N,N- [4]
dimethyldecanamide)
> 400 mg/kg (for
Acute Dermal LDso - surrogate N,N- [4]
dimethyldecanamide)
> 3.55 mg/L (for
Acute Inhalation LCso - surrogate N,N- [4]
dimethyldecanamide)
Skin Irritation - Severe Irritant [4]
Eye Irritation - Corrosive [4]
Mutagenicity (Ames )
- Negative [11]
test)
Clastogenicity ]
) - Negative [11]
(Micronucleus assay)
Not expected to be
Carcinogenicity - carcinogenic based on  [11]
structural analysis
Developmental ) No fetal susceptibility
- Rat & Rabbit [11][12]
Toxicity observed
Metabolism

While specific in-depth metabolism studies on N,N-Dimethyldodecanamide are limited in

publicly accessible literature, based on its chemical structure and known mammalian enzymatic

pathways, it is expected to undergo hydrolysis.[11] The primary metabolic pathway is

anticipated to be the enzymatic hydrolysis of the amide bond by carboxyamidases, which are

known to have broad substrate specificity.[11] This would yield dodecanoic acid (lauric acid)

and dimethylamine. Dodecanoic acid is a naturally occurring fatty acid that can be further

metabolized through beta-oxidation.
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Expected Metabolic Pathway of N,N-Dimethyldodecanamide
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Metabolic Hydrolysis of N,N-Dimethyldodecanamide

Conclusion

N,N-Dimethyldodecanamide is a versatile fatty amide with a well-established role in various
industrial applications. For researchers and drug development professionals, its properties as a
solvent and excipient, coupled with a generally low systemic toxicity profile, may present
opportunities in formulation science. A thorough understanding of its chemical properties,
synthesis, and biological fate is crucial for its safe and effective utilization in any application.
Further research into its specific interactions with biological systems could unveil new potential

uses for this multifaceted compound.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1294634?utm_src=pdf-body-img
https://www.benchchem.com/product/b1294634?utm_src=pdf-body
https://www.benchchem.com/product/b1294634?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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